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Compound of Interest

Compound Name:
[(3-Fluorophenyl)methyl](pentan-

3-YL)amine

Cat. No.: B13259975

Get Quote

This in-depth guide provides a technical characterization of (3-Fluorophenyl)methylamine, a

critical building block in contemporary medicinal chemistry. Moving beyond a simple data

summary, this document elucidates the causal reasoning behind experimental choices and

protocols, offering actionable insights for researchers, scientists, and drug development

professionals. The focus is on delivering robust, self-validating methodologies for its synthesis,

characterization, and strategic application.

Core Physicochemical and Spectroscopic
Characterization
A thorough understanding of the physicochemical properties of (3-Fluorophenyl)methylamine is

fundamental for its effective handling, reaction optimization, and the interpretation of

subsequent biological data. The strategic placement of a fluorine atom at the meta-position

significantly modulates the molecule's electronic and conformational properties.

Table 1: Key Physicochemical Properties of (3-Fluorophenyl)methylamine
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Property Value Source(s)

Molecular Formula C₇H₈FN [1][2]

Molecular Weight 125.14 g/mol [2]

Appearance Colorless to light yellow liquid [1]

Boiling Point 175.8 °C at 760 mmHg [3]

Density 1.097 g/mL at 25 °C [2]

Refractive Index n20/D 1.514 [2][3]

pKa 8.80 ± 0.10 (Predicted) [2][3]

Expert Insight: The electron-withdrawing character of the fluorine atom at the meta-position

reduces the basicity of the amine group when compared to the non-fluorinated benzylamine

(pKa ≈ 9.3). This subtle yet significant alteration can have profound consequences for salt

formation, crystallization behavior, and the nature of ligand-receptor interactions. This

knowledge enables more precise control over drug formulation and pharmacokinetic profiling.

A Self-Validating Spectroscopic Workflow
A rigorous characterization workflow is indispensable for confirming the identity and purity of (3-

Fluorophenyl)methylamine prior to its use in synthetic campaigns. The following workflow

represents a best-practice, self-validating protocol.

3-Fluorobenzaldehyde

Imine Intermediate

Ammonia Source (3-Fluorophenyl)methylamine

Reducing Agent

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.chemimpex.com/products/46000
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6732725.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6732725.htm
https://www.chemimpex.com/products/46000
https://www.lookchem.com/ProductWholeProperty_LCPL513952.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6732725.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6732725.htm
https://www.lookchem.com/ProductWholeProperty_LCPL513952.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6732725.htm
https://www.lookchem.com/ProductWholeProperty_LCPL513952.htm
https://www.benchchem.com/product/b13259975/docs?utm_src=pdf-body-img#3-fluorophenyl-methylamine-a-comprehensive-technical-guide-for-drug-discovery-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13259975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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